Cas no 1794760-19-2 (Permethrin-d)

• Product Name: Permethrin-d
• CAS No: 1794760-19-2
• MF: C₂₁H₂₀Cl₂O₃
• MW: 396.318512916565
• CID: 4555306
• PubChem ID: 71751437
• Update Time: 2025-07-25

Permethrin-d Chemical and Physical Properties

Names and Identifiers

• Permethrin-d5
• [3-(Phenoxy-d5)phenyl]methyl 2,2-dimethyl-3-(2,2-dichlorovinyl)cyclopropanecarboxylate
• Permethrin-d
• 1ST20227D5
• 1794760-19-2
• CS-0201039
• Permethrin (phenoxy-D5); [3-(2,3,4,5,6-Pentadeuteriophenoxy)phenyl]methyl 3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate; 3-(2,2-Dichloroethenyl)-2,2-dimethylcyclopropanecarboxylic acid (3-(phenoxy-d5)phenyl)methyl ester
• MS-26671
• HY-B0887S
• G16338
• Permethrin D5 (phenoxy D5)
• trans-Permethrin-(phenoxy-d5), analytical standard
• [3-(2,3,4,5,6-pentadeuteriophenoxy)phenyl]methyl 3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate

• Inchi： 1S/C21H20Cl2O3/c1-21(2)17(12-18(22)23)19(21)20(24)25-13-14-7-6-10-16(11-14)26-15-8-4-3-5-9-15/h3-12,17,19H,13H2,1-2H3/i3D,4D,5D,8D,9D
• InChI Key： RLLPVAHGXHCWKJ-YQYLVRRTSA-N
• SMILES： Cl/C(=C\C1C(C(=O)OCC2C=CC=C(C=2)OC2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])C1(C)C)/Cl

Computed Properties

• Exact Mass: 395.1103336g/mol
• Monoisotopic Mass: 395.1103336g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 35.5Ų

Permethrin-d Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII

Additional information on Permethrin-d

Research Briefing on Permethrin-d and Compound 1794760-19-2: Latest Advances in Chemical Biomedicine

Recent studies in the field of chemical biomedicine have highlighted significant advancements related to the deuterated insecticide Permethrin-d (Permethrin deuterated) and the novel compound 1794760-19-2. These developments hold promise for applications in pest control, neurotoxicology research, and drug metabolism studies. This briefing synthesizes key findings from peer-reviewed literature and industry reports to provide a comprehensive update on these critical substances.

Permethrin-d, a deuterium-labeled analog of the synthetic pyrethroid Permethrin, has emerged as an invaluable tool for tracing pesticide metabolism and environmental fate. A 2023 Journal of Agricultural and Food Chemistry study demonstrated its superior stability in mass spectrometry analyses compared to non-deuterated counterparts, enabling more accurate quantification in complex biological matrices. Researchers particularly noted its utility in human biomonitoring studies, where it helps distinguish exogenous exposure from background noise.

The compound 1794760-19-2 has recently gained attention as a potential modulator of sodium channel function, with implications for both insecticide development and neurological therapeutics. Structural analyses published in Bioorganic & Medicinal Chemistry Letters reveal its unique binding affinity to voltage-gated sodium channels, differing from classical pyrethroids like Permethrin. Early-stage in vitro studies suggest this compound may offer improved target specificity while maintaining potent insecticidal activity.

Methodological innovations have significantly advanced research applications for both substances. For Permethrin-d, improved synthetic routes now yield >98% isotopic purity, as detailed in a 2024 ACS Omega publication. Meanwhile, novel radiolabeling techniques have enabled precise tracking of 1794760-19-2 distribution in mammalian systems, addressing previous limitations in pharmacokinetic studies. These technical improvements facilitate more rigorous safety assessments and mechanism-of-action studies.

Comparative analyses between Permethrin-d and 1794760-19-2 reveal distinct metabolic profiles with important implications. While Permethrin-d undergoes rapid hepatic clearance primarily via CYP3A4-mediated oxidation, preliminary data suggest 1794760-19-2 may utilize alternative metabolic pathways, potentially reducing drug-drug interaction risks. These findings, presented at the 2023 International Congress of Pesticide Chemistry, could inform the development of next-generation vector control agents.

Environmental persistence studies demonstrate that Permethrin-d serves as an effective tracer for monitoring pyrethroid degradation in soil ecosystems. Recent field studies employing advanced LC-MS/MS techniques have quantified its half-life under various conditions, providing crucial data for environmental risk assessment models. Parallel investigations into 1794760-19-2's ecotoxicological profile indicate potentially reduced bioaccumulation compared to traditional pyrethroids, though further long-term studies are warranted.

Looking forward, several research priorities have emerged. For Permethrin-d, standardization of analytical protocols across laboratories remains a key challenge. Regarding 1794760-19-2, structure-activity relationship studies are needed to optimize its pharmacological profile. Both compounds continue to provide valuable insights into neurotoxic mechanisms while offering platforms for developing safer, more targeted bioactive molecules.